![molecular formula C13H21NOS2 B5907132 N-isobutyl-3-(methylthio)-N-(3-thienylmethyl)propanamide](/img/structure/B5907132.png)
N-isobutyl-3-(methylthio)-N-(3-thienylmethyl)propanamide
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Overview
Description
N-isobutyl-3-(methylthio)-N-(3-thienylmethyl)propanamide, commonly known as NS6740, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of thienyl amides and has been extensively studied for its pharmacological properties.
Mechanism of Action
NS6740 exerts its pharmacological effects by targeting the transient receptor potential vanilloid 1 (TRPV1) ion channel. This channel is involved in the transmission of pain signals in the nervous system. NS6740 acts as a potent antagonist of TRPV1, blocking the transmission of pain signals and reducing pain perception.
Biochemical and Physiological Effects:
NS6740 has been shown to have a number of biochemical and physiological effects. In addition to its pain-relieving properties, NS6740 has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory conditions. It has also been shown to have antioxidant properties, which may be beneficial in the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
NS6740 has several advantages for use in laboratory experiments. It is a stable compound that can be easily synthesized in large quantities, making it a cost-effective option for research. However, one limitation of NS6740 is its low solubility in water, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several potential future directions for research on NS6740. One area of interest is the development of new pain medications based on NS6740. Additionally, further research is needed to fully understand the anti-inflammatory and antioxidant properties of NS6740 and their potential therapeutic applications. Finally, there is potential for NS6740 to be used in combination with other drugs to enhance its pharmacological effects.
Synthesis Methods
The synthesis of NS6740 is a multi-step process that involves the reaction of thioanisole with isobutyryl chloride to form the intermediate product, followed by the reaction with 3-thienylmethylamine to produce the final compound. This process has been optimized to produce high yields of pure NS6740, making it a viable option for large-scale production.
Scientific Research Applications
NS6740 has been studied for its potential therapeutic applications in various fields of medicine. One of the most promising areas of research is the treatment of neuropathic pain. Studies have shown that NS6740 can effectively reduce pain in animal models of neuropathic pain, making it a potential candidate for the development of new pain medications.
Properties
IUPAC Name |
N-(2-methylpropyl)-3-methylsulfanyl-N-(thiophen-3-ylmethyl)propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21NOS2/c1-11(2)8-14(13(15)5-6-16-3)9-12-4-7-17-10-12/h4,7,10-11H,5-6,8-9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUASYXYGHGFYDO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN(CC1=CSC=C1)C(=O)CCSC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21NOS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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